Cas no 1465048-49-0 (N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine)

• Product Name: N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine
• CAS No: 1465048-49-0
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 5048044
• Update Time: 2025-06-13

N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2-(thiophen-2-yl)ethyl)pyrimidine-4,6-diamine
• 4-N-(2-thiophen-2-ylethyl)pyrimidine-4,6-diamine
• N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine

• Inchi： 1S/C10H12N4S/c11-9-6-10(14-7-13-9)12-4-3-8-2-1-5-15-8/h1-2,5-7H,3-4H2,(H3,11,12,13,14)
• InChI Key： CWTBAPUOYPNWFN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC1C=C(N)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• XLogP3: 1.8
• Topological Polar Surface Area: 92.1

Additional information on N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine

Professional Introduction to N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine (CAS No. 1465048-49-0)

N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine, identified by its CAS number 1465048-49-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound features a pyrimidine core substituted with an ethyl chain terminated by a thiophene ring, making it a versatile scaffold for designing novel therapeutic agents.

The pyrimidine moiety is a fundamental structural unit in many biologically active molecules, including nucleoside analogs and antiviral agents. Its presence in N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine suggests potential applications in the development of drugs targeting various diseases, particularly those involving nucleic acid metabolism. The incorporation of the Thiophen-2-yl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets, enhancing its pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The structural motif of N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine aligns well with this trend, as it combines the favorable characteristics of pyrimidine and thiophene derivatives. These derivatives have been extensively studied for their antimicrobial, antifungal, and anticancer properties. The diaminopyrimidine structure further expands its potential by providing multiple sites for functionalization, enabling the design of highly specific and potent inhibitors.

In the realm of academic research, N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine has been explored as a lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, research has indicated that this compound may exhibit inhibitory activity against certain kinases and other enzymes relevant to cancer progression. Such findings underscore its potential as a starting point for further optimization and development into clinical candidates.

The synthesis of N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 2-thienylethanolamine and 4,6-diaminopyrimidine. These intermediates are then coupled through various reaction mechanisms, including nucleophilic substitution and condensation reactions, to yield the desired product. The synthesis route not only showcases the versatility of pyrimidine chemistry but also exemplifies the strategic use of functional groups to achieve high yields and purity.

The pharmacological evaluation of N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine has been a focus of several recent studies. In vitro assays have revealed promising activities against various disease-related targets, prompting further investigation into its mechanism of action. For example, preliminary data suggest that this compound may interfere with signal transduction pathways critical for cancer cell proliferation. Additionally, its interaction with nucleic acid-related enzymes has been explored, indicating potential applications in antiviral therapy.

The chemical stability and bioavailability of any pharmaceutical candidate are crucial factors determining its clinical efficacy. In this context, N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine has been subjected to rigorous stability studies to assess its shelf life under various conditions. These studies have provided valuable insights into its chemical behavior and degradation pathways, which are essential for formulating stable drug products. Furthermore, pharmacokinetic studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties, ensuring that it meets the necessary criteria for further development.

The future prospects for N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking and dynamic simulations, scientists can predict how modifications to the molecule might enhance its binding affinity and selectivity for target proteins. This rational design strategy is expected to accelerate the development of novel therapeutic agents based on this scaffold.

In conclusion, N4-(2-(Thiophen-2-yl)ethyl)pyrimidine-4,6-diamine (CAS No. 1465048-49-0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural composition combined with promising biological activities positions it as a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative drug discovery efforts.